7-Nitrocoumarin

Description

7-Nitrocoumarin is a nitro-aromatic compound that microorganisms can reduce to produce an amino-aromatic compound . More specifically, it can be used in a detection and/or diagnostic test for microorganisms, as well as for demonstrating the presence of nitroaryl reductase activity in a culture medium containing microorganisms . Nitrocoumarins, particularly 7-nitrocoumarins, exhibit fluorescence when reduced, a property dependent on the presence of certain microorganisms . This characteristic is harnessed in fluorescent tests for the universal detection of microorganisms in samples, focusing on enzyme activity rather than inhibiting bacterial growth .

7-Nitrocoumarin derivatives serve as universal indicators for detecting the presence or absence of microorganisms in a given sample because most microorganisms contain nitroreductase activity, which reduces these derivatives into a fluorescent product . One such derivative is 7-Hydroxy-4-methyl-8-nitrocoumarin, a coumarin derivative with a molecular weight of 221.17 and the formula $C_{10}H_7NO_5$ . It has a melting point of approximately 255°C (with decomposition) . 7-Nitrocoumarin itself has a molecular weight of 191.13 and a melting point ranging from 221-223°C .

The inhibitory effects of 7-nitrocoumarin on microorganisms correlate with the rate of substrate reduction, measured by the generation of a fluorescent signal . Research indicates a close correlation between the fluorescent signal and the rate of growth, suggesting that 7-nitrocoumarin-3-carboxylic acid is a reliable indicator for growth . Chemical substitution of the coumarin nucleus significantly affects the inhibitory activity of 7-nitrocoumarin .

• CAS No.: 19063-58-2
• Product Name: 7-Nitrocoumarin
• Molecular Formula: C9H5NO4
• Molecular Weight: 191.14 g/mol
• IUPAC Name: 7-nitrochromen-2-one
• Standard InChI: InChI=1S/C9H5NO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5H
• Standard InChIKey: XSECDQPYFOEVPU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC2=C1C=CC(=O)O2)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=O)O2)[N+](=O)[O-]
• Synonyms: 7-Nitro-chromen-2-one; 7-Nitro-coumarin
• PubChem Compound: 640605
• Last Modified: Sep 18 2023